N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C22H26FN3O5S/c1-31-19-9-7-17(8-10-19)25-22(28)21(27)24-14-13-18-4-2-3-15-26(18)32(29,30)20-11-5-16(23)6-12-20/h5-12,18H,2-4,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: LIYQHCZKETZBFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H26FN3O5S
• Molecular Weight: 463.5 g/mol
• CAS No.: 898415-10-6

Description

N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C22H26FN3O5S and its molecular weight is 463.52. The purity is usually 95%.
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Scientific Research Applications

Research Applications in Neuropharmacology

Compounds structurally related to the specified chemical have been explored for their potential in neuropharmacological research. For example, selective sigma receptor ligands, similar in structure to the given compound, have been investigated for their effects on cognitive dysfunction induced by phencyclidine in rats, indicating potential applications in studying cognitive disorders or potential therapeutic agents (Ogawa et al., 1994).

Potential in Radiotracer Development

Research has demonstrated the synthesis and application of radiolabeled compounds for positron emission tomography (PET), aiming to study CB1 cannabinoid receptors in the brain. These findings underscore the utility of such compounds in developing radiotracers for neuroimaging, which could be relevant for compounds with similar properties (Katoch-Rouse & Horti, 2003).

Applications in Medicinal Chemistry

The structural elements found in the given chemical name are also found in compounds investigated for their medicinal properties. For instance, research on arylsulfonamide derivatives has explored their potential as α1-adrenergic receptor antagonists with uro-selective activity, highlighting their relevance in developing treatments for urological conditions (Rak et al., 2016).

Exploration in Organic Synthesis and Chemical Properties

Studies on the synthesis and application of certain protected glycosyl donors in carbohydrate chemistry, bearing structural resemblance to the specified compound, point towards its potential application in organic synthesis and the study of chemical reactions or properties (Spjut et al., 2010).